Cas no 1805562-43-9 (2-Aminomethyl-4-cyano-3-ethylbenzoic acid)

• Product Name: 2-Aminomethyl-4-cyano-3-ethylbenzoic acid
• CAS No: 1805562-43-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4946851
• Update Time: 2025-06-14

2-Aminomethyl-4-cyano-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-cyano-3-ethylbenzoic acid

• Inchi： 1S/C11H12N2O2/c1-2-8-7(5-12)3-4-9(11(14)15)10(8)6-13/h3-4H,2,6,13H2,1H3,(H,14,15)
• InChI Key： LOBNIFCUCXZSIF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C#N)C(CC)=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: -1.5
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-4-cyano-3-ethylbenzoic acid

Recent Advances in the Study of 2-Aminomethyl-4-cyano-3-ethylbenzoic acid (CAS: 1805562-43-9)

2-Aminomethyl-4-cyano-3-ethylbenzoic acid (CAS: 1805562-43-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The compound's structure, featuring an aminomethyl group, a cyano substituent, and an ethylbenzoic acid backbone, provides a versatile scaffold for chemical modifications. Researchers have explored its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways. The cyano group, in particular, has been noted for its ability to form hydrogen bonds with active site residues, enhancing binding affinity and selectivity.

One of the key findings from recent research is the compound's inhibitory activity against specific kinases implicated in cancer progression. In vitro studies have demonstrated that 2-Aminomethyl-4-cyano-3-ethylbenzoic acid can effectively suppress the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. These results suggest its potential as a candidate for further development in oncology therapeutics.

In addition to its anticancer properties, the compound has also been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings open new avenues for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthetic routes to 2-Aminomethyl-4-cyano-3-ethylbenzoic acid have also been a focus of recent research. Optimized protocols have been developed to enhance yield and purity, making the compound more accessible for further studies. These advancements are crucial for scaling up production and facilitating its use in preclinical and clinical trials.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps, with particular attention to its metabolic stability and potential off-target effects. Future studies will likely explore its combination with other therapeutic agents to enhance its efficacy and reduce resistance.

In conclusion, 2-Aminomethyl-4-cyano-3-ethylbenzoic acid (CAS: 1805562-43-9) represents a promising candidate in the field of medicinal chemistry. Its multifaceted biological activities and adaptable chemical structure make it a valuable subject for further research. As studies continue to uncover its potential, this compound may soon play a significant role in the development of new therapeutic strategies.